Cas no 75852-56-1 ([1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl-)

[1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl- structure
75852-56-1 structure
Product Name:[1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl-
CAS No:75852-56-1
MF:C15H13ClO2
MW:260.715523481369
CID:563738
PubChem ID:53381
Update Time:2025-04-19

[1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl-
    • 2-[3-(4-chlorophenyl)phenyl]propanoic acid
    • 4'-Chloro-alpha-methyl-3-biphenylacetic acid
    • 2-(4'-chloro-biphenyl-3-yl)-propionic acid
    • AC1L1ET0
    • AC1Q1LGW
    • BRN 5030640
    • CHEMBL357373
    • LS-44061
    • SureCN6271148
    • 2-(4'-Chloro[1,1'-biphenyl]-3-yl)propanoic acid
    • SCHEMBL6271148
    • DTXSID70997236
    • 75852-56-1
    • 3-BIPHENYLACETIC ACID, 4'-CHLORO-alpha-METHYL-
    • Inchi: 1S/C15H13ClO2/c1-10(15(17)18)12-3-2-4-13(9-12)11-5-7-14(16)8-6-11/h2-10H,1H3,(H,17,18)
    • InChI Key: OAHCVJGEJQPWCP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CC=CC(=C1)C(C(=O)O)C

Computed Properties

  • Exact Mass: 260.0604073g/mol
  • Monoisotopic Mass: 260.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų

[1,1'-Biphenyl]-3-aceticacid, 4'-chloro-a-methyl- Related Literature

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited